Cas no 851808-34-9 (2-{(3-chlorophenyl)methylsulfanyl}-1-4-(pyrrolidine-1-sulfonyl)benzoyl-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(3-chlorophenyl)methylsulfanyl}-1-4-(pyrrolidine-1-sulfonyl)benzoyl-4,5-dihydro-1H-imidazole
• CAS No: 851808-34-9
• MF: C₂₁H₂₂ClN₃O₃S₂
• MW: 464.000681400299
• CID: 6432617
• PubChem ID: 4304289
• Update Time: 2025-07-17

2-{(3-chlorophenyl)methylsulfanyl}-1-4-(pyrrolidine-1-sulfonyl)benzoyl-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(3-chlorophenyl)methylsulfanyl}-1-4-(pyrrolidine-1-sulfonyl)benzoyl-4,5-dihydro-1H-imidazole
• F0630-1831
• AKOS024589478
• 851808-34-9
• (2-((3-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(4-(pyrrolidin-1-ylsulfonyl)phenyl)methanone
• EU-0059781
• [2-[(3-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(4-pyrrolidin-1-ylsulfonylphenyl)methanone
• 2-{[(3-chlorophenyl)methyl]sulfanyl}-1-[4-(pyrrolidine-1-sulfonyl)benzoyl]-4,5-dihydro-1H-imidazole

• Inchi： 1S/C21H22ClN3O3S2/c22-18-5-3-4-16(14-18)15-29-21-23-10-13-25(21)20(26)17-6-8-19(9-7-17)30(27,28)24-11-1-2-12-24/h3-9,14H,1-2,10-13,15H2
• InChI Key： KEYGYTIPWIKJPU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CSC1=NCCN1C(C1C=CC(=CC=1)S(N1CCCC1)(=O)=O)=O

Computed Properties

• Exact Mass: 463.0791116g/mol
• Monoisotopic Mass: 463.0791116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-{(3-chlorophenyl)methylsulfanyl}-1-4-(pyrrolidine-1-sulfonyl)benzoyl-4,5-dihydro-1H-imidazole

Introduction to Compound CAS No. 851808-34-9: 2-{(3-Chlorophenyl)methylsulfanyl}-1-4-(Pyrrolidine-1-sulfonyl)benzoyl-4,5-dihydro-1H-imidazole

2-{(3-Chlorophenyl)methylsulfanyl}-1-4-(Pyrrolidine-1-sulfonyl)benzoyl-4,5-dihydro-1H-imidazole, with the CAS number 851808-34-9, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of imidazoles and features a unique combination of functional groups, including a chlorophenyl moiety, a methylsulfanyl group, and a pyrrolidine sulfonyl group. These structural elements contribute to its distinct pharmacological properties and make it an intriguing candidate for various research and development efforts.

The molecular structure of 2-{(3-Chlorophenyl)methylsulfanyl}-1-4-(Pyrrolidine-1-sulfonyl)benzoyl-4,5-dihydro-1H-imidazole is characterized by a central imidazole ring, which is a common scaffold in many biologically active compounds. The presence of the chlorophenyl and methylsulfanyl groups enhances its lipophilicity, potentially improving its cell membrane permeability and bioavailability. The pyrrolidine sulfonyl group, on the other hand, imparts polarity and can influence the compound's interactions with biological targets.

Recent studies have highlighted the potential of this compound in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that 2-{(3-Chlorophenyl)methylsulfanyl}-1-4-(Pyrrolidine-1-sulfonyl)benzoyl-4,5-dihydro-1H-imidazole exhibits potent anti-inflammatory activity by modulating key signaling pathways involved in inflammation. Specifically, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are crucial mediators of inflammatory responses.

In addition to its anti-inflammatory properties, this compound has also shown promise in neurodegenerative diseases. Preclinical studies have demonstrated that it can protect neurons from oxidative stress and apoptosis, which are common hallmarks of conditions such as Alzheimer's disease and Parkinson's disease. The mechanism underlying this neuroprotective effect is thought to involve the activation of antioxidant defense systems and the inhibition of pro-apoptotic pathways.

The pharmacokinetic profile of 2-{(3-Chlorophenyl)methylsulfanyl}-1-4-(Pyrrolidine-1-sulfonyl)benzoyl-4,5-dihydro-1H-imidazole has been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have revealed that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity facilitates rapid absorption through biological membranes, while its metabolic stability ensures sustained drug levels in the systemic circulation.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Early results from phase I trials have shown that it is well-tolerated at therapeutic doses with minimal adverse effects. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent for inflammatory and neurodegenerative diseases.

The synthesis of 2-{(3-Chlorophenyl)methylsulfanyl}-1-4-(Pyrrolidine-1-sulfonyl)benzoyl-4,5-dihydro-1H-imidazole involves a series of multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Key synthetic steps include the formation of the imidazole ring, introduction of the chlorophenyl and methylsulfanyl groups, and functionalization with the pyrrolidine sulfonyl moiety. Advances in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, making it more accessible for large-scale research and development.

In conclusion, 2-{(3-Chlorophenyl)methylsulfanyl}-1-4-(Pyrrolidine-1-sulfonyl)benzoyl-4,5-dihydro-1H-imidazole (CAS No. 851808-34-9) represents a promising candidate for the development of new therapeutic agents targeting inflammatory and neurodegenerative diseases. Its unique chemical structure confers multiple beneficial properties that make it an attractive molecule for further investigation. As research continues to uncover its full potential, this compound may play a significant role in advancing medical treatments for these challenging conditions.